Cas no 134-54-3 (2-Naphthalenesulfonicacid, 4-amino-)

• Product Name: 2-Naphthalenesulfonicacid, 4-amino-
• CAS No: 134-54-3
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 195549
• PubChem ID: 67255
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 4-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 4-amino-
• 4-aminonaphthalene-2-sulfonic acid
• 4-aminonaphthalene-2-sulphonic acid
• 4-Amino-2-naphthalenesulfonic acid
• EINECS 205-146-0
• NSC37046
• 1-Aminonaphthalin-3-sulfosaure
• CHEMBL3140104
• NSC 37046
• 134-54-3
• DTXSID20158451
• NS00024347
• SCHEMBL342848
• 2-Naphthalenesulfonic acid, 4-amino-
• 1-Naphthylamine, 3-sulfo-
• NSC-37046

• Inchi： 1S/C10H9NO3S/c11-10-6-8(15(12,13)14)5-7-3-1-2-4-9(7)10/h1-6H,11H2,(H,12,13,14)
• InChI Key： HXXMONHYPKNZHE-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2C=CC=CC=2C=1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 223.03037
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 80.39